molecular formula C19H23N3O4S B8649456 4-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)thiazol-4-yl]benzoic acid CAS No. 294622-59-6

4-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)thiazol-4-yl]benzoic acid

Cat. No.: B8649456
CAS No.: 294622-59-6
M. Wt: 389.5 g/mol
InChI Key: KAMVHTHZKSWNSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)thiazol-4-yl]benzoic acid is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

294622-59-6

Molecular Formula

C19H23N3O4S

Molecular Weight

389.5 g/mol

IUPAC Name

4-[2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-1,3-thiazol-4-yl]benzoic acid

InChI

InChI=1S/C19H23N3O4S/c1-19(2,3)26-18(25)22-10-8-21(9-11-22)17-20-15(12-27-17)13-4-6-14(7-5-13)16(23)24/h4-7,12H,8-11H2,1-3H3,(H,23,24)

InChI Key

KAMVHTHZKSWNSD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C2=NC(=CS2)C3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-thiocarbamoyl-piperazine-1-carboxylic acid tert-butyl ester (13.3 mmol) in ethanol (60 ml) was added 4-(2-bromoacetyl)-benzoic acid (13.3 mmol) and 4-methylmorpholine (13.9 mmol). The reaction was heated at reflux for 2.5 h. The reaction was concentrated in vacuo and the solid washed with water (200 ml) to yield the title compound as a white solid (3.9 g). 1H NMR (400 MHz, CDCl3) 1.45 (9H, s), 3.58 (8H, m), 4.86 (1H, s), 6.95 (1H,s), 7.97 (2H, d, J 8 Hz), 8.1 (2H, d, J 8 Hz).
Quantity
13.3 mmol
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
13.3 mmol
Type
reactant
Reaction Step Two
Quantity
13.9 mmol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.